5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[4-(4-chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C15H17ClN2O3/c1-19-10-13-17-14(21-18-13)15(6-8-20-9-7-15)11-2-4-12(16)5-3-11/h2-5H,6-10H2,1H3
• InChI Key: DDLYWPRFICCWDI-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NOC(=N1)C2(CCOCC2)C3=CC=C(C=C3)Cl
• Molecular Formula: C15H17ClN2O3
• Molecular Weight: 308.76 g/mol

Description

5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole, also known as CPOP, is a chemical compound that has been extensively studied for its potential applications in scientific research. CPOP is a heterocyclic organic compound with a molecular formula of C15H16ClN3O3.

Mechanism of Action

The mechanism of action of 5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole is not fully understood, but studies have shown that it works by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and proliferation. 5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole has been found to inhibit the activity of cyclin-dependent kinase 4 (CDK4) and cyclin-dependent kinase 6 (CDK6), which are enzymes that play a key role in cell cycle progression. 5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole has also been found to inhibit the activity of the protein kinase B (AKT) pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects
5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole has been found to have a number of biochemical and physiological effects. Studies have shown that 5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole can induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce tumor growth. 5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole has also been found to have anti-inflammatory properties and can reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole in lab experiments is that it is relatively easy to synthesize and can be produced in large quantities. 5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole is also stable under a wide range of conditions, which makes it easy to store and transport. However, one of the limitations of using 5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole in lab experiments is that it is not very water-soluble, which can make it difficult to administer to animals or cells in vitro.

Future Directions

There are a number of future directions for research on 5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole. One area of research is to further investigate the mechanism of action of 5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole and identify the specific enzymes and proteins that it targets. Another area of research is to explore the potential applications of 5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole in the treatment of other diseases, such as diabetes and cardiovascular disease. Additionally, researchers can explore ways to improve the water solubility of 5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole to make it easier to administer in lab experiments.
Conclusion
In conclusion, 5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole is a promising chemical compound that has potential applications in scientific research. Its anti-cancer properties and ability to inhibit cell proliferation make it a promising candidate for the treatment of cancer and other diseases. Further research is needed to fully understand the mechanism of action of 5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole and identify its specific targets in the body.

Synthesis Methods

The synthesis of 5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole involves the reaction of 4-chlorobenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate to form 4-(4-chlorophenyl)-4-hydroxybut-3-en-2-one. This intermediate is then reacted with hydroxylamine hydrochloride and sodium methoxide to form 5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole. The overall synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole has been found to have a wide range of potential applications in scientific research. One of the most promising applications of 5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole is in the field of cancer research. Studies have shown that 5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole has anti-cancer properties and can inhibit the growth of cancer cells. 5-[4-(4-Chlorophenyl)oxan-4-yl]-3-(methoxymethyl)-1,2,4-oxadiazole has also been found to have potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.